molecular formula C18H17FN4O2 B2645192 N-(2-fluorobenzyl)-1-(2-hydroxy-2-phenylethyl)-1H-1,2,4-triazole-3-carboxamide CAS No. 2109562-44-7

N-(2-fluorobenzyl)-1-(2-hydroxy-2-phenylethyl)-1H-1,2,4-triazole-3-carboxamide

Cat. No. B2645192
CAS RN: 2109562-44-7
M. Wt: 340.358
InChI Key: NKSUREIHCSWEHS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-fluorobenzyl)-1-(2-hydroxy-2-phenylethyl)-1H-1,2,4-triazole-3-carboxamide, also known as FBTA, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

Synthesis and Characterization

Research in this area focuses on the synthesis and detailed characterization of triazole derivatives, which are valuable for their potential biological activities. The experimental and theoretical analysis of lp⋯π intermolecular interactions in derivatives of 1,2,4-triazoles provides insights into their structural properties. These derivatives, including a fluoro derivative, have been synthesized, characterized through X-ray diffraction, and analyzed for their intermolecular interactions, offering a basis for understanding their reactivity and potential applications in medicinal chemistry (Shukla et al., 2014).

Biological Activity

The exploration of novel compounds for antimicrobial properties is a significant area of research. A study on the synthesis and biological evaluation of a series of 1,4-disubstituted 1,2,3-triazole derivatives as possible antimicrobial agents highlights the potential of these compounds in addressing bacterial and fungal infections. Most of these derivatives exhibit moderate to good activities against tested Gram-positive, Gram-negative bacterial strains as well as fungal strains, underscoring the importance of triazole derivatives in developing new antimicrobial agents (Jadhav et al., 2017).

Structural Analysis

The crystal structure analysis of triazole derivatives, such as the facile synthesis, crystal structure, DFT calculation, and biological activities of specific triazol-5 (4H)-one derivatives, demonstrates their structural uniqueness and potential as enzyme inhibitors. These studies provide crucial insights into the molecular conformations, enabling the design and development of potent enzyme inhibitors for diseases like Alzheimer's and diabetes (Saleem et al., 2018).

Antitumour Activity

The investigation into the antitumour activity of triazole derivatives, such as the synthesis, crystal structure, and antitumour activity of specific carboxamide compounds, contributes to the development of new cancer treatments. These compounds have been synthesized and evaluated for their effectiveness in inhibiting the proliferation of cancer cell lines, offering potential pathways for cancer therapy (Hao et al., 2017).

properties

IUPAC Name

N-[(2-fluorophenyl)methyl]-1-(2-hydroxy-2-phenylethyl)-1,2,4-triazole-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H17FN4O2/c19-15-9-5-4-8-14(15)10-20-18(25)17-21-12-23(22-17)11-16(24)13-6-2-1-3-7-13/h1-9,12,16,24H,10-11H2,(H,20,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NKSUREIHCSWEHS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C(CN2C=NC(=N2)C(=O)NCC3=CC=CC=C3F)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H17FN4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

340.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-fluorobenzyl)-1-(2-hydroxy-2-phenylethyl)-1H-1,2,4-triazole-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.